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Compound of Interest

Compound Name: lodous acid

Cat. No.: B082544

A deep dive into the properties, synthesis, and reactivity of two key iodine oxoacids, providing
researchers, scientists, and drug development professionals with a comprehensive
comparative guide.

This guide offers an objective comparison of iodous acid (HIOz) and hypoiodous acid (HIO),
two important but often elusive iodine oxoacids. While both are highly reactive and unstable,
they exhibit distinct chemical properties and play different roles in chemical and biological
systems. This document summarizes their key characteristics, provides experimental protocols
for their synthesis, and visualizes their structures and reaction pathways.

At a Glance: Key Differences
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Property

lodous Acid (HIO2)

Hypoiodous Acid (HIO)

Chemical Formula

HIO2

HIO

Molecular Weight

159.911 g/mol [1]

143.912 g/mol [2][3]

Oxidation State of lodine

+3[1]

+1[4]

pKa

Estimated between 4 and 6[5]

~10.5 - 11[2][41[6][7](8]

Appearance in Solution

Colorless or yellowish aqueous

solution[9]

Greenish-yellow solution[2][3]
[91[10]

Extremely unstable, observed

but never isolated in pure form.

Highly unstable, exists in

Stability o solution and decomposes
[11] Salts (iodites) are also )
) readily.[4][6]
highly unstable.[1]
Structure Bent Bent
Bond Angle ~109.5° (approximate) ~103.89°
Bond Length (I-O) ~170 pm (approximate) ~1.994 A

Standard Reduction Potential

(acidic)

HIO + H* + 2e~ & I~ + H20; E°
= +0.985 V[12]

Not explicitly found for HIO2/I2

Key Reactivity

Acts as an oxidizing agent.

Potent oxidizing agent.[10]

Biological Significance

Potential role in atmospheric

aerosol nucleation.[13][14][15]

Involved in the innate immune

response.[4][6]

Molecular Structures

The molecular geometries of both iodous acid and hypoiodous acid are bent, a consequence

of the lone pairs of electrons on the central iodine and oxygen atoms.
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Molecular Structure of lodous Acid (HIOz2)

Click to download full resolution via product page

Caption: Molecular structure of iodous acid.

Molecular Structure of Hypoiodous Acid (HIO)

Click to download full resolution via product page

Caption: Molecular structure of hypoiodous acid.

Experimental Protocols

Due to their instability, both acids are typically prepared in situ for immediate use.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b082544?utm_src=pdf-body-img
https://www.benchchem.com/product/b082544?utm_src=pdf-body
https://www.benchchem.com/product/b082544?utm_src=pdf-body-img
https://www.benchchem.com/product/b082544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Synthesis of Hypoiodous Acid (HIO)

Method 1: Reaction of lodine with a Cold, Dilute Solution of Sodium Hydroxide
This is a common method for generating hypoiodous acid in solution.[3][9][10]
e Reaction: I2 + 2NaOH (cold, dilute) — Nal + NalO + H20 NalO + H20 = HIO + NaOH
e Procedure:
o Prepare a cold, dilute solution of sodium hydroxide.
o Slowly add elemental iodine to the solution while stirring.
o The resulting solution will contain hypoiodous acid in equilibrium with sodium hypoiodite.
Method 2: Dissolving lodine in Water
This method produces hypoiodous acid in equilibrium with iodide and hydronium ions.[7][10]
e Reaction: I2 + H20 = HIO + H* + I~
e Procedure:
o Add elemental iodine to deionized water.

o Stir the mixture. The solubility of iodine in water is low, so this will result in a dilute solution
of hypoiodous acid.

Synthesis of lodous Acid (HIOz2)

The synthesis of iodous acid is more challenging due to its extreme instability.
Method: Oxidation of lodide lons
This method involves the oxidation of an iodide salt.[16]

e Reaction: 21~ + Oz - Iz + 2e~ followed by I2 + Oz + 2H20 - 2HIO:2
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e Procedure:

o Dissolve an iodide salt (e.g., Nal or Kl) in an acidic aqueous solution (e.g., with
hydrochloric acid).

o Bubble oxygen gas through the solution.

o The iodide is first oxidized to iodine, which is then further oxidized to iodous acid.
Isolation of pure iodous acid is generally not feasible as it readily disproportionates.

Comparative Reactivity and Stability

Hypoiodous acid (HIO) is a potent oxidizing agent, a property utilized by the immune system.
[4][6] The enzyme myeloperoxidase, present in neutrophils, catalyzes the oxidation of iodide by
hydrogen peroxide to produce hypoiodous acid, which then acts as a microbicidal agent.[4]

lodous acid (HIOz2) is also a reactive oxidizing species, though its applications in organic
synthesis are less explored than other iodine oxoacids due to its instability.[16] Its salts, iodites,
are known to rapidly disproportionate to form iodide and iodate.[1]

The disproportionation of hypoiodous acid is a key aspect of its chemistry, leading to the
formation of iodic acid and iodine.

Disproportionation of Hypoiodous Acid

5HIO
(Hypoiodous Acid)

\

HIO3 2H20
(lodic Acid) (Water)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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